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molecular formula C9H8Cl2O2 B1595550 2-[(3,4-Dichlorophenoxy)methyl]oxirane CAS No. 2212-07-9

2-[(3,4-Dichlorophenoxy)methyl]oxirane

Cat. No. B1595550
CAS RN: 2212-07-9
M. Wt: 219.06 g/mol
InChI Key: NRLJEEOYPXGFOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08642603B2

Procedure details

The title compound was prepared from 3,4-dichloro-phenol and epichlorohydrin employing the procedures as set forth in Step 1 of Example 2.
Name
3,4-dichloro-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
epichlorohydrin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[CH:6][C:7]=1[Cl:8].[CH2:10]([CH:12]1[O:14][CH2:13]1)Cl>>[Cl:1][C:2]1[CH:3]=[C:4]([CH:5]=[CH:6][C:7]=1[Cl:8])[O:9][CH2:10][CH:12]1[CH2:13][O:14]1

Inputs

Step One
Name
3,4-dichloro-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=C(C=CC1Cl)O
Name
epichlorohydrin
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(Cl)C1CO1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=C(OCC2OC2)C=CC1Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.